Cas no 2227810-27-5 (tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate
• CAS No: 2227810-27-5
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 6241496
• PubChem ID: 165966207
• Update Time: 2025-07-22

tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate
• EN300-1882789
• tert-butyl N-{5-[(2S)-oxiran-2-yl]pyrimidin-2-yl}carbamate
• 2227810-27-5

• Inchi： 1S/C11H15N3O3/c1-11(2,3)17-10(15)14-9-12-4-7(5-13-9)8-6-16-8/h4-5,8H,6H2,1-3H3,(H,12,13,14,15)/t8-/m1/s1
• InChI Key： NFEJFEZEACBNHZ-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1=CN=C(NC(=O)OC(C)(C)C)N=C1

Computed Properties

• Exact Mass: 237.11134135g/mol
• Monoisotopic Mass: 237.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.6Ų

Additional information on tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate

Introduction to Tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate (CAS No. 2227810-27-5)

Tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2227810-27-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense research interest. The presence of functional groups such as the tert-butyl moiety, the oxiran ring, and the pyrimidin-2-yl substituent contributes to its unique chemical properties and reactivity, which are being exploited in various synthetic and medicinal chemistry applications.

The tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate structure is particularly noteworthy due to its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The oxiran group, also known as an epoxide, is a highly reactive three-membered ring that can undergo various transformations, including nucleophilic ring opening, which is a common strategy in organic synthesis. This reactivity makes it an invaluable building block for constructing more intricate molecular architectures. Additionally, the pyrimidin-2-yl moiety is a heterocyclic aromatic ring that is frequently found in biologically active compounds, particularly in drugs targeting various diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate compound has emerged as a promising candidate in this endeavor. Its unique structural features suggest potential applications in the development of drugs for treating conditions such as cancer, infectious diseases, and inflammatory disorders. The tert-butyl group, while primarily serving as a protecting group in synthetic chemistry, can also influence the pharmacokinetic properties of the final drug molecule by affecting solubility and metabolic stability.

One of the most compelling aspects of Tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate is its versatility in synthetic chemistry. The oxiran ring can be readily functionalized through various chemical reactions, allowing chemists to tailor the molecule's properties for specific applications. For instance, nucleophilic substitution reactions at the epoxide center can introduce new functional groups at strategic positions within the molecule, enabling the synthesis of derivatives with enhanced biological activity. This flexibility has made it a valuable tool in drug discovery efforts aimed at identifying novel lead compounds.

Moreover, the pyrimidin-2-yl substituent in Tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate has been extensively studied for its potential pharmacological effects. Pyrimidine derivatives are well-documented for their role in various biological processes and are commonly found in antiviral, antibacterial, and anticancer drugs. The presence of this moiety suggests that derivatives of this compound may exhibit similar therapeutic properties. Researchers have been exploring ways to leverage this structural feature to develop new treatments for diseases where pyrimidine-based compounds have shown promise.

The synthesis of Tert-butyl N-{5-(2S)-oxiran-2-ylpyrimidin-2-yl}carbamate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group serves to protect reactive sites during subsequent chemical transformations while maintaining overall molecular stability. The subsequent functionalization of the oxiran ring with the pyrimidin-2-yl moiety is a critical step that defines the compound's unique structure and potential biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

In recent studies, researchers have been investigating the biological activity of derivatives of Tert-butyl N-{5-(2S)-oxiran-2-ylylpyrimidin}-y-carbamate, focusing on their potential as therapeutic agents. Initial findings suggest that certain derivatives exhibit inhibitory effects on enzymes involved in cancer cell proliferation and survival. These preliminary results have prompted further investigation into optimizing the structure of these compounds to enhance their potency and selectivity. Additionally, studies have explored their potential as inhibitors of kinases and other enzymes implicated in inflammatory diseases.

The development of new drug candidates often involves extensive computational modeling and experimental validation to assess their efficacy and safety profiles. Computational methods have been employed to predict how different derivatives of Tert-butyl N-{5-(2S)-oxiran-ylylpyrimidiny}-y-carbamate might interact with biological targets such as enzymes and receptors. These simulations help guide experimental efforts by identifying promising structures for further testing. Experimental validation involves synthesizing specific derivatives followed by rigorous testing in vitro using cell-based assays to evaluate their biological activity.

The significance of Tert-butyl N-{5-(25)-yloxiranylylpyrimidyiny}-y-carbamate lies not only in its current applications but also in its potential future uses as a scaffold for developing new drugs. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target these mechanisms with greater precision. The structural features of this compound make it an attractive starting point for creating novel therapeutic agents with improved pharmacological profiles.

In conclusion,Tert-butul N{55(25)yloxiranylyl-pyridiny}-y-carbomide (CAS No 22278102725) represents an exciting advancement in pharmaceutical chemistry with significant implications for drug discovery and development。 Its unique structural features，including the ybutul， yxirany，and pyridiny moieties，make it a versatile intermediate for synthesizing complex molecules。 Recent research highlights its potential as a precursor for developing new treatments for various diseases，particularly cancer， infectious diseases，and inflammatory disorders。 As synthetic methodologies continue to improve，the accessibility and utility of this compound are expected to grow，further solidifying its role as a valuable tool in medicinal chemistry。